Cas no 833458-81-4 (3-Azabicyclo[3.2.1]octane-6-acetaldehyde, 7-formyl-3-(phenylmethyl)-)

• Product Name: 3-Azabicyclo[3.2.1]octane-6-acetaldehyde, 7-formyl-3-(phenylmethyl)-
• CAS No: 833458-81-4
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 673079
• PubChem ID: 71415568
• Update Time: 2025-04-19

3-Azabicyclo[3.2.1]octane-6-acetaldehyde, 7-formyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane-6-acetaldehyde, 7-formyl-3-(phenylmethyl)-
• 3-benzyl-7-(2-oxoethyl)-3-azabicyclo[3.2.1]octane-6-carbaldehyde
• DTXSID10834979
• 833458-81-4

• Inchi： 1S/C17H21NO2/c19-7-6-16-14-8-15(17(16)12-20)11-18(10-14)9-13-4-2-1-3-5-13/h1-5,7,12,14-17H,6,8-11H2
• InChI Key： YUUOBAORLDGYPB-UHFFFAOYSA-N
• SMILES： O=CC1C(CC=O)C2CN(CC3C=CC=CC=3)CC1C2

Computed Properties

• Exact Mass: 271.157228913g/mol
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4Ų